Cas no 797052-90-5 (2,4,6-Pyridinetricarboxylic acid, tetrahydrate)

• Product Name: 2,4,6-Pyridinetricarboxylic acid, tetrahydrate
• CAS No: 797052-90-5
• MF: C₈H₁₃NO₁₀
• MW: 283.189523458481
• CID: 532174
• PubChem ID: 71402709
• Update Time: 2025-04-19

2,4,6-Pyridinetricarboxylic acid, tetrahydrate Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyridinetricarboxylic acid, tetrahydrate
• pyridine-2,4,6-tricarboxylic acid,tetrahydrate
• 797052-90-5
• DTXSID10823666
• Pyridine-2,4,6-tricarboxylic acid--water (1/4)

• Inchi： 1S/C8H5NO6.4H2O/c10-6(11)3-1-4(7(12)13)9-5(2-3)8(14)15;;;;/h1-2H,(H,10,11)(H,12,13)(H,14,15);4*1H2
• InChI Key： VLCBXRVUOUTJOT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)N=C(C(=O)O)C=1)=O.O.O.O.O

Computed Properties

• Exact Mass: 283.05394561g/mol
• Monoisotopic Mass: 283.05394561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų